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Compound of Interest

Compound Name: 5-(Thiophen-2-yl)nicotinaldehyde

Cat. No.: B1365225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and a

proposed synthetic route for 5-(Thiophen-2-yl)nicotinaldehyde, a heterocyclic compound of

interest in medicinal chemistry and materials science. The document details predicted

spectroscopic characteristics and outlines a robust experimental protocol for its synthesis,

purification, and analysis.

Core Compound Information
5-(Thiophen-2-yl)nicotinaldehyde is a biheterocyclic molecule incorporating both pyridine and

thiophene rings. This structural motif is significant in the design of novel pharmaceutical agents

and functional organic materials. The aldehyde group offers a reactive handle for further

chemical modifications, making it a valuable building block in organic synthesis.[1]
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Property Value

IUPAC Name 5-(Thiophen-2-yl)nicotinaldehyde

CAS Number 342601-29-0

Molecular Formula C₁₀H₇NOS

Molecular Weight 189.24 g/mol [1]

Purity (Typical) ≥95%[1]

Proposed Synthesis: Suzuki-Miyaura Cross-
Coupling
A reliable method for the synthesis of 5-(Thiophen-2-yl)nicotinaldehyde is the Suzuki-

Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon

bond between an aryl halide and an organoboron compound. In this proposed synthesis, 5-

bromonicotinaldehyde is coupled with thiophene-2-boronic acid.

Experimental Protocol
Materials:

5-Bromonicotinaldehyde

Thiophene-2-boronic acid

Palladium(II) acetate (Pd(OAc)₂)

1,1'-Bis(diphenylphosphino)ferrocene (dppf)

Sodium carbonate (Na₂CO₃)

Toluene

Ethanol

Water (degassed)
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a flame-dried round-bottom flask, add 5-bromonicotinaldehyde (1.0 eq.),

thiophene-2-boronic acid (1.2 eq.), sodium carbonate (2.0 eq.), and 1,1'-

bis(diphenylphosphino)ferrocene (dppf) (0.1 eq.).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon)

three times.

Solvent and Catalyst Addition: Add degassed toluene and water (4:1 v/v) to the flask,

followed by palladium(II) acetate (0.05 eq.).

Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the

reaction progress by thin-layer chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl

acetate and wash with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield 5-(Thiophen-2-yl)nicotinaldehyde as a solid.
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Reaction
Workup & Purification

Combine Reactants:
5-Bromonicotinaldehyde
Thiophene-2-boronic acid

Na₂CO₃, dppf

Establish Inert
Atmosphere (N₂/Ar)

Add Solvents & Catalyst:
Toluene/H₂O, Pd(OAc)₂

Heat and Stir
(90°C, 12-24h) Monitor by TLC Aqueous Workup:

EtOAc, H₂O, Brine
Reaction Complete Dry and Concentrate Column Chromatography Pure Product

NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Purified Sample of
5-(Thiophen-2-yl)nicotinaldehyde

¹H NMR FTIR Analysis Mass Analysis
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Combined Spectroscopic Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1365225#spectroscopic-data-of-5-thiophen-2-yl-
nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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